
4-Amino-3-bromoisoquinoline CAS number and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Amino-3-bromoisoquinoline

Cat. No.: B112583 Get Quote

4-Amino-3-bromoisoquinoline: A Technical
Guide
CAS Number: 40073-37-8

This technical guide provides a comprehensive overview of 4-Amino-3-bromoisoquinoline, a

heterocyclic aromatic compound of interest to researchers and professionals in drug

development and chemical synthesis. This document details its chemical properties, outlines a

potential synthetic pathway, and discusses its prospective biological significance based on

related compounds.

Chemical and Physical Properties
4-Amino-3-bromoisoquinoline, with the molecular formula C₉H₇BrN₂, possesses a molecular

weight of 223.07 g/mol .[1][2] While extensive experimental data is not readily available in the

public domain, a combination of data from chemical suppliers and computational predictions

provides insight into its characteristics.
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Property Value Source

CAS Number 40073-37-8 [1][2]

Molecular Formula C₉H₇BrN₂ [1][2]

Molecular Weight 223.07 g/mol [1][2]

Boiling Point
397.8°C at 760 mmHg

(Predicted)
[3]

Density 1.649 g/cm³ (Predicted) [3]

Flash Point 194.4°C (Predicted) [3]

Refractive Index 1.732 (Predicted) [3]

Storage Temperature 2-8°C [4]

XLogP3-AA 2.4 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Topological Polar Surface Area 38.9 Å² [1]

Synthesis
A detailed, experimentally validated protocol for the synthesis of 4-Amino-3-
bromoisoquinoline is not explicitly available in the reviewed literature. However, a plausible

synthetic route can be devised based on established reactions for analogous isoquinoline

derivatives. A potential two-step synthesis could involve the bromination of 4-

aminoisoquinoline.

Proposed Synthetic Pathway
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Proposed Synthetic Pathway
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4-Aminoisoquinoline

Bromination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

